3,5-Dimethylisoxazol-4-amine

• IUPAC Name: 3,5-dimethyl-1,2-oxazol-4-amine
• InChI: InChI=1S/C5H8N2O/c1-3-5(6)4(2)8-7-3/h6H2,1-2H3
• InChI Key: INSUSOZBMWJGDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)N
• Molecular Formula: C5H8N2O
• DSSTOX Substance ID: DTXSID70953372
• Molecular Weight: 112.13 g/mol
• CAS RN: 31329-64-3

Description

3,5-Dimethylisoxazol-4-amine is a chemical compound that has been the subject of various studies due to its potential applications in organic synthesis and pharmaceuticals. The compound is characterized by the presence of an isoxazole ring, which is a five-membered heterocycle containing both nitrogen and oxygen atoms. This ring structure is further substituted with methyl groups and an amine group, which can participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of 3,5-dimethylisoxazol-4-amine derivatives has been explored through different methods. One practical synthesis approach involves the use of technical-grade 2-methyl-2-butenenitrile and acetohydroxamic acid, resulting in a 62% overall yield of 3-amino-4,5-dimethylisoxazole . This method highlights the use of DBU treatment to purify the starting material and acetohydroxamic acid as an N-protected hydroxylamine equivalent, which is crucial for the synthesis process.

Molecular Structure Analysis

The molecular structure of 3,5-dimethylisoxazol-4-amine derivatives has been confirmed through various spectroscopic techniques. For instance, the structure of N-[(9-ethyl-9H-carbazol-3-yl)methylene]-3,4-dimethylisoxazol-5-amine was elucidated using elemental analysis, IR, 1H-NMR, 13C-NMR, and EI-MS spectral analysis . Similarly, anthracen-9-ylmethylene-(3,4-dimethylisoxazol-5-yl)amine was characterized by similar methods, confirming the successful synthesis of the compound .

Chemical Reactions Analysis

3,5-Dimethylisoxazole undergoes various chemical reactions, including alkylation, hydrogenolysis, and hydrolysis. Alkylation with sodium amide in liquid ammonia leads to 3-methyl-5-alkylisoxazoles, and further di- and tri-alkylation can introduce secondary and tertiary alkyl groups at the 5-position of the isoxazole ring . The compound also reacts with carbonyl compounds to produce different reaction products depending on the conditions and the reactants used. For example, it reacts with methyl benzoate to form 3-methyl-5-(benzoylmethyl)isoxazole and with ketones and aldehydes to give 3-methyl-5-(2-hydroxyalkyl)isoxazoles .

Physical and Chemical Properties Analysis

The physical and chemical properties of 3,5-dimethylisoxazol-4-amine derivatives are influenced by their molecular structure. The presence of substituents on the isoxazole ring can affect the compound's reactivity, boiling point, melting point, and solubility. The spectroscopic data obtained from studies provide insights into the electronic and structural features of these compounds, which are essential for understanding their behavior in chemical reactions and potential applications in various fields .

Scientific Research Applications

Alkylation and Synthesis

• 3,5-Dimethylisoxazole has been used in alkylation processes to produce derivatives with secondary and tertiary alkyl groups. These isoxazoles are also studied for hydrogenolysis and hydrolysis reactions, contributing to the development of novel compounds (Kashima et al., 1973).
• Novel synthesis methods have been developed using 3,5-dimethylisoxazol-4-amine for producing 3-aryl-5-(3,5-dimethylisoxazol-4-yl)-2,3,5,6-tetrahydrobenzo[g][1,3,5]oxadiazocine-4-thiones. This demonstrates its role in creating new chemical structures and potential applications in various fields (Rajanarendar et al., 2008).

Catalysis and Chemical Transformations

• 3,5-Dimethyl-4-iodoisoxazole, a derivative, undergoes palladium-catalyzed coupling forming 4-aryl-3,5-dimethylisoxazoles. This showcases its utility in catalysis and as a precursor for more complex molecules (Labadie, 1994).

Chemical Reactions and Derivatives

• The compound has been involved in reactions with Scruff bases leading to aminostyryl isoxazoles and derivatives, indicating its versatility in chemical reactions (Kashima & Tsuda, 1973).
• It reacts with carbonyl compounds to form various isoxazoles, highlighting its reactivity and potential in synthetic chemistry (Kashima et al., 1976).

Safety and Hazards

3,5-Dimethylisoxazol-4-amine may cause respiratory irritation, serious eye irritation, and skin irritation. It is recommended to use a dust mask type N95 (US) and eyeshields when handling this compound.

Mechanism of Action

Pharmacokinetics

It is known that the compound has high gastrointestinal absorption and is permeable to the blood-brain barrier . These properties could impact the bioavailability of 3,5-Dimethylisoxazol-4-amine, influencing its effectiveness.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 3,5-Dimethylisoxazol-4-amine . Factors such as temperature, pH, and the presence of other molecules can affect the stability and activity of 3,5-Dimethylisoxazol-4-amine.